Cas no 1782573-49-2 (UNC-926 Hydrochloride)

• Product Name: UNC-926 Hydrochloride
• CAS No: 1782573-49-2
• MF: C₁₆H₂₂BrClN₂O
• MW: 373.715682506561
• CID: 4744814
• PubChem ID: 90488947
• Update Time: 2026-02-26

UNC-926 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• UNC 926 hydrochloride
• BCP25396
• (3-Bromophenyl)[4-(1-prrolidinyl)-1-piperidinyl]methanone hydrochloride
• UNC-926 Hydochloride
• (3-bromophenyl)(4-(pyrrolidin-1-yl)piperidin-1-yl)methanone hydrochloride
• Not available
• (3-Bromophenyl)[4-(1-pyrrolidinyl)-1-piperidinyl]methanone hydrochloride (1:1)
• UNC926 (hydrochloride)
• (3-bromophenyl)-(4-pyrrolidin-1-ylpiperidin-1-yl)methanone;hydrochloride
• UNC926 hydrochloride
• 1782573-49-2
• AKOS024458198
• J-003749
• HY-16510A
• 1-(3-bromobenzoyl)-4-(pyrrolidin-1-yl)piperidine hydrochloride
• CS-0120410
• UNC-926Hydrochloride
• DA-68475
• TS-09963
• G69331
• UNC-926; UNC926; UNC 926
• UNC-926 Hydrochloride

• Inchi： 1S/C16H21BrN2O.ClH/c17-14-5-3-4-13(12-14)16(20)19-10-6-15(7-11-19)18-8-1-2-9-18;/h3-5,12,15H,1-2,6-11H2;1H
• InChI Key： DPPMBBHOXQOMJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCC(CC1)N1CCCC1)=O.Cl

Computed Properties

• Exact Mass: 372.06040 g/mol
• Monoisotopic Mass: 372.06040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• Molecular Weight: 373.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on UNC-926 Hydrochloride

UNC-926 Hydrochloride and CAS No. 1782573-49-2: A Comprehensive Overview in Modern Chemical Biology

UNC-926 Hydrochloride, identified by the chemical compound identifier CAS No. 1782573-49-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities, making it a subject of extensive investigation in both academic and industrial settings.

The molecular framework of UNC-926 Hydrochloride exhibits a complex arrangement of functional groups that contribute to its distinct pharmacological properties. Detailed structural analysis, often employing techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, has elucidated its three-dimensional configuration. This precise understanding of the molecular architecture is crucial for predicting and modulating its interactions with biological targets, thereby enhancing its therapeutic potential.

In recent years, UNC-926 Hydrochloride has been extensively studied for its potential applications in treating various neurological disorders. Preclinical studies have demonstrated its efficacy in modulating neurotransmitter pathways, particularly those involving serotonin and dopamine receptors. These findings suggest that UNC-926 Hydrochloride may serve as a novel therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to selectively interact with specific receptor subtypes without significant off-target effects makes it an attractive candidate for further development.

The synthesis of CAS No. 1782573-49-2 involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only ensure the production of high-quality material but also provide insights into the structural optimization of similar compounds.

Emerging research indicates that UNC-926 Hydrochloride possesses additional therapeutic benefits beyond its primary applications in neurology. Studies have revealed its potential role in anti-inflammatory and antioxidant mechanisms, which could be relevant for treating chronic inflammatory diseases and oxidative stress-related conditions. The compound's multifaceted biological activities highlight its versatility as a pharmacological tool.

The pharmacokinetic profile of CAS No. 1782573-49-2 is another critical aspect that has been thoroughly investigated. Animal models have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have informed the design of optimized dosing regimens and formulation strategies to enhance bioavailability and therapeutic efficacy.

In conclusion, UNC-926 Hydrochloride stands out as a promising compound with significant implications for modern medicine. Its unique chemical properties, coupled with compelling preclinical evidence, position it as a frontrunner in the development of novel treatments for neurological and inflammatory disorders. As research continues to uncover new applications and refine synthetic methodologies, the future prospects for this compound remain exceptionally bright.